Cas no 1261231-96-2 (Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester)

• Product Name: Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester
• CAS No: 1261231-96-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 2163524
• Update Time: 2025-06-08

Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester
• tert-Butyl methyl(1-(pyrimidin-2-yl)piperidin-3-yl)carbamate
• SBB075147
• TERT-BUTYL N-METHYL-N-[1-(PYRIMIDIN-2-YL)PIPERIDIN-3-YL]CARBAMATE
• (tert-butoxy)-N-methyl-N-(1-pyrimidin-2-yl(3-piperidyl))carboxamide
• methyl (1-pyrimidin-2-ylpiperidin-3-yl)carbamic acid tert-butyl ester

• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)18(4)12-7-5-10-19(11-12)13-16-8-6-9-17-13/h6,8-9,12H,5,7,10-11H2,1-4H3
• InChI Key： OCGDIHRYTAATAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CN(C2N=CC=CN=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Topological Polar Surface Area: 58.6

Additional information on Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester

Comprehensive Overview of Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 1261231-96-2)

Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 1261231-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of both pyrimidine and tert-butyl ester moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as a building block for kinase inhibitors and other targeted therapies. The compound's unique structure allows for modifications that can enhance bioavailability and selectivity, making it a valuable asset in the development of next-generation pharmaceuticals.

The synthesis of Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester involves multi-step organic reactions, often starting from readily available piperidine and pyrimidine precursors. Key steps include N-alkylation, carbamate formation, and esterification, which require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1261231-96-2 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in scientific literature and patent filings.

One of the most frequently asked questions about this compound revolves around its stability and storage conditions. Like many tert-butyl esters, it is sensitive to hydrolysis under acidic or basic conditions, necessitating storage in a cool, dry environment. Additionally, its solubility in common organic solvents, such as DMSO and methanol, makes it suitable for various in vitro and in vivo studies. These properties are crucial for researchers designing experiments involving this compound.

The growing interest in Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester is also reflected in its inclusion in several high-throughput screening libraries. These libraries are essential for identifying potential lead compounds in drug discovery programs. Moreover, the compound's structural analogs have shown promise in addressing challenges related to drug resistance and side effects, topics that are highly relevant in contemporary pharmaceutical research.

From an SEO perspective, keywords such as "piperidine derivatives," "pyrimidine-based compounds," and "tert-butyl ester synthesis" are frequently searched by professionals in the field. By incorporating these terms naturally into the discussion, this overview aims to provide both informational value and search engine visibility. The compound's CAS No. 1261231-96-2 is another critical keyword, as it is often used by researchers to locate specific data in chemical databases and scientific publications.

In conclusion, Methyl-(1-pyrimidin-2-yl-piperidin-3-yl)-carbamic acid tert-butyl ester represents a fascinating area of study within organic chemistry and drug development. Its unique structural features and potential applications make it a compound of interest for both academic and industrial researchers. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents and the advancement of precision medicine.